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Compound Name: NSC 409012
Cat. No.: B1599375
Get Quote

For Researchers, Scientists, and Drug Development Professionals
Introduction

NSC 409012, chemically identified as 5-(4-iodobenzylidene)rhodanine, is a synthetic
compound belonging to the rhodanine family. Rhodanine and its derivatives have attracted
interest in medicinal chemistry due to their diverse range of reported biological activities. This
document provides a comprehensive review of the existing scientific literature on NSC 409012,
with a focus on its biochemical properties, experimental data, and relevant biological pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of NSC 409012 is presented in Table 1.
This information is compiled from various chemical supplier databases.
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Property Value Source
Chemical Formula C10HsINOS:2 [1112]
Molecular Weight 347.2 g/mol [2]

CAS Number 90947-00-5 [11[2]
Synonym ?-(4- , , (2]

iodobenzylidene)rhodanine

Appearance Powder [1]
Purity Typically >98% by HPLC [2]
Solubility Soluble in DMSO [2]

Biological Activity and Potential Applications

While specific peer-reviewed studies on NSC 409012 are not available in the public domain,
chemical suppliers suggest it is an "active compound”.[1] The broader class of rhodanine
derivatives has been investigated for a variety of pharmacological effects. These include
potential anti-inflammatory, anti-tumor, antioxidant, and antifungal activities.[2] It is also
suggested that compounds of this nature may play a role in the regulation of gene expression,
cell proliferation, and apoptosis.[2] However, it is crucial to note that these claims for NSC
409012 itself are not substantiated by published scientific literature.

Experimental Data

A thorough search of scientific databases has revealed no publicly available quantitative data
from experimental studies on NSC 409012. This includes, but is not limited to, IC50 values, Ki
values, pharmacokinetic parameters, or efficacy data from in vitro or in vivo models.

Experimental Protocols

Detailed experimental protocols for assays involving NSC 409012 are not available in the
published scientific literature. General methodologies for synthesizing rhodanine derivatives
have been described, which typically involve the Knoevenagel condensation of an aldehyde (in
this case, 4-iodobenzaldehyde) with rhodanine. However, specific reaction conditions,
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purification methods, and analytical characterization for NSC 409012 are not detailed in
research papers.

Signaling Pathways and Mechanisms of Action

Due to the absence of dedicated research on NSC 409012, there is no information regarding
its specific mechanism of action or the signaling pathways it may modulate. Any discussion on
its potential biological targets would be purely speculative and based on the activities of other
rhodanine derivatives.

To illustrate a hypothetical experimental workflow for screening a compound like NSC 409012
for its effect on a generic signaling pathway, the following diagram is provided.
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In Vitro Screening

NSC 409012 Compound Target Cell Line

:

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

;

Determine IC50

nform Concentration

Signaling Pathway Analysis

Treat Cells with NSC 409012
(at IC50 concentration)

:

Protein Extraction

;

Western Blot Analysis
(for key pathway proteins)

;

Quantify Protein Expression

Click to download full resolution via product page

Hypothetical workflow for in vitro analysis of NSC 409012.
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Conclusion

The current body of scientific literature available in the public domain on NSC 409012 is
exceedingly limited. While chemical suppliers provide basic information about its identity and
suggest it may be biologically active, there is a notable absence of peer-reviewed research to
substantiate these claims. Consequently, critical information for drug development
professionals and researchers, such as quantitative biological data, detailed experimental
protocols, and an understanding of its mechanism of action and effects on signaling pathways,
is not available. Further investigation into this compound would be required to ascertain its
potential as a pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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